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Compound of Interest

Compound Name: 1-chloro-3-methylisoquinoline

Cat. No.: B1583944

An Application Guide to 1-Chloro-3-methylisoquinoline: A Versatile Building Block for Modern
Medicinal Chemistry

Introduction: The Strategic Value of the Isoquinoline
Scaffold

The isoquinoline core is a privileged heterocyclic motif, forming the structural backbone of
numerous natural products and synthetic pharmaceuticals. Its presence in molecules like the
kinase inhibitor bosutinib and the natural alkaloid papaverine underscores its importance in
drug design. Compounds based on the isoquinoline scaffold exhibit a vast spectrum of
biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral
properties.

1-Chloro-3-methylisoquinoline emerges as a particularly strategic building block for
medicinal chemists. The chlorine atom at the C1 position serves as a versatile synthetic
handle, primed for a variety of cross-coupling and nucleophilic substitution reactions. This
reactivity is enhanced by the electron-withdrawing effect of the ring nitrogen, making the C1
position susceptible to transformation. The methyl group at the C3 position provides a stable,
lipophilic substituent that can influence molecular conformation and interaction with biological
targets. This guide provides an in-depth exploration of the synthesis, reactivity, and application
of 1-chloro-3-methylisoquinoline, complete with detailed protocols for its use in key synthetic
transformations.
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Synthesis of 1-Chloro-3-methylisoquinoline

The most common and efficient route to 1-chloro-3-methylisoquinoline involves the synthesis
of the corresponding 3-methylisoquinolin-1(2H)-one, followed by chlorination. This two-step
process provides a reliable pathway to the desired building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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